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Compound of Interest

Compound Name: JBIR-22

Cat. No.: B15582272 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation of stock solutions of

JBIR-22, a natural tetramic acid derivative that functions as a protein-protein interaction (PPI)

inhibitor. JBIR-22 specifically targets the homodimerization of the proteasome assembly

chaperone 3 (PAC3), a critical step in the formation of the proteasome machinery.[1][2]

Inhibition of this process presents a potential therapeutic strategy, making standardized

laboratory protocols for JBIR-22 essential for reproducible experimental outcomes.

Chemical and Physical Properties
A thorough understanding of the physicochemical properties of JBIR-22 is fundamental for

accurate stock solution preparation and handling.

Property Value Source

Molecular Weight 419.52 g/mol MedKoo

CAS Number 1219095-76-7 MedKoo

Appearance Solid powder MedKoo

Solubility
Soluble in Dimethyl Sulfoxide

(DMSO)
MedKoo
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Safety Precautions
While a specific Safety Data Sheet (SDS) for JBIR-22 is not publicly available, general

laboratory safety precautions should be strictly followed when handling this compound.

Personal Protective Equipment (PPE): Wear standard PPE, including a lab coat, safety

glasses, and chemical-resistant gloves.

Handling: Handle JBIR-22 powder in a well-ventilated area or a chemical fume hood to avoid

inhalation of dust particles. Avoid contact with skin and eyes.

Storage of Solid Compound: Store the solid powder in a dry, dark place. For short-term

storage (days to weeks), 0-4°C is recommended. For long-term storage (months to years),

store at -20°C.

Disposal: Dispose of JBIR-22 waste according to institutional and local regulations for

chemical waste.

Experimental Protocols: Stock Solution Preparation
The following protocols detail the preparation of JBIR-22 stock solutions at various

concentrations using Dimethyl Sulfoxide (DMSO) as the solvent. It is recommended to use

sterile DMSO, especially for stock solutions intended for cell culture experiments.

Materials
JBIR-22 solid powder

Anhydrous or sterile Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Calibrated micropipettes

Protocol for Preparing a 10 mM Stock Solution
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Weighing JBIR-22: Accurately weigh out 1 mg of JBIR-22 powder using an analytical

balance.

Solvent Addition: Add 238.36 µL of DMSO to the vial containing the JBIR-22 powder.

Dissolution: Vortex the solution until the JBIR-22 is completely dissolved. Gentle warming

(e.g., in a 37°C water bath) may aid in dissolution.

Storage: Store the 10 mM stock solution in aliquots at -20°C for long-term storage (months)

or at 4°C for short-term use (days to weeks). Avoid repeated freeze-thaw cycles.

Stock Solution Dilution Table
To prepare stock solutions at different concentrations, refer to the table below. The calculations

are based on a molecular weight of 419.52 g/mol .

Desired Concentration Mass of JBIR-22 Volume of DMSO

1 mM 1 mg 2.38 mL

5 mM 1 mg 476.73 µL

10 mM 1 mg 238.36 µL

50 mM 1 mg 47.67 µL

Note: For cell-based assays, the final concentration of DMSO in the culture medium should

typically be kept below 0.5% to avoid solvent-induced cytotoxicity.[3][4]

Mechanism of Action and Signaling Pathway
JBIR-22 functions by inhibiting the homodimerization of Proteasome Assembly Chaperone 3

(PAC3).[1][2] PAC3, in a heterodimer with PAC4, is crucial for the correct assembly of the α-

ring of the 20S proteasome.[5][6] By preventing PAC3 from forming homodimers, JBIR-22
disrupts the normal proteasome assembly pathway, which can lead to an accumulation of

misfolded proteins and ultimately, cell cycle arrest and apoptosis.
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Caption: Mechanism of action of JBIR-22.

Experimental Workflow
The following diagram illustrates a typical workflow for preparing and using JBIR-22 stock

solutions in a laboratory setting.
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Caption: Experimental workflow for JBIR-22.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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